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Compound of Interest

Compound Name:
1-(6-Chloro-4-methylpyridin-2-

YL)ethanone

Cat. No.: B12455679

Get Quote

Part 1: Executive Summary
1-(6-Chloro-4-methylpyridin-2-yl)ethanone is a high-value heterocyclic building block used

primarily in the discovery of kinase inhibitors and anti-inflammatory agents. As a functionalized

pyridine, it offers three distinct vectors for chemical modification: the acetyl group (for

condensation/cyclization), the chlorine atom (for nucleophilic substitution or cross-coupling),

and the pyridine nitrogen (for hydrogen bonding).

This guide provides a comprehensive technical analysis of this compound, covering its

chemical identity, industrial synthesis routes, supply chain dynamics, and quality assurance

protocols.

Part 2: Chemical Profile & Identity
Precise identification is critical to avoid confusion with regioisomers (e.g., the 4-chloro-6-methyl

or 5-acetyl variants).
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Property Specification

Chemical Name 1-(6-Chloro-4-methylpyridin-2-yl)ethanone

CAS Number 1256812-41-5

Molecular Formula C₈H₈ClNO

Molecular Weight 169.61 g/mol

MDL Number MFCD18257996

Appearance White to light yellow solid / crystalline powder

Solubility
Soluble in DMSO, MeOH, DCM; sparingly

soluble in water

Structural Alert
Halogenated Heterocycle (Reactive handle for

Pd-catalyzed coupling)

SMILES:CC1=CC(=NC(=C1)C(=O)C)Cl InChI Key:XJFAAZOPAICLFM-UHFFFAOYSA-N

Part 3: Synthesis & Manufacturing Methodologies
Understanding the synthesis is vital for assessing impurity profiles and cost-scaling. The

industrial production of CAS 1256812-41-5 typically follows a Lithium-Halogen Exchange route

or a Transition-Metal Catalyzed Coupling route starting from 2,6-dichloro-4-methylpyridine.

Preferred Route: Selective Mono-Lithiation
This method is preferred for high purity and scalability. It exploits the symmetry of the starting

material, 2,6-dichloro-4-methylpyridine, to install the acetyl group via a lithiated intermediate.

Mechanism:

Precursor: 2,6-Dichloro-4-methylpyridine.

Activation: Treatment with n-Butyllithium (n-BuLi) at -78°C effects a selective lithium-halogen

exchange at the 2-position.
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Acylation: The organolithium species reacts with an electrophile, typically N-methoxy-N-

methylacetamide (Weinreb amide) or dimethylacetamide (DMA), to yield the ketone.

Synthesis Workflow Diagram

Figure 1: Selective Mono-Lithiation Route for CAS 1256812-41-5
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Figure 1: The selective mono-lithiation route ensures regiochemical control, avoiding the

formation of di-acetylated byproducts.

Alternative Route: Stille Coupling
Reagents: 2,6-Dichloro-4-methylpyridine + Tributyl(1-ethoxyvinyl)tin + Pd(PPh₃)₄.

Pros: Milder conditions (no cryogenic cooling).

Cons: Tin byproducts are toxic and difficult to remove (unsuitable for GMP late-stage

synthesis).

Part 4: Market Analysis - Suppliers & Pricing
The market for this compound is tiered between "Catalog Suppliers" (Research Scale) and

"Bulk Manufacturers" (Process Scale).

Supply Chain Tiering[5]
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Tier Scale
Typical Lead
Time

Target Price
(Est.)

Key Vendors

Catalog (R&D) 1g - 25g 1-2 Weeks $80 - $150 / g

ChemScene,

Sigma-Aldrich,

Oakwood

Scale-Up 100g - 1kg 4-6 Weeks
$2,500 - $4,000 /

kg

Enamine, Combi-

Blocks, WuXi

AppTec

Bulk >10kg 3-4 Months Inquire

Custom

Synthesis

Houses

(India/China)

Active Supplier Intelligence
ChemScene: Lists the product as CS-0153171.[1] Often holds stock in the US/EU for

immediate dispatch.

Sigma-Aldrich: Lists as 1256812-41-5 (Product C12H98EDB42D). Availability is often

restricted to specific regions or requires "Ask for Quote," indicating it is sourced via third-

party partners (e.g., Chemcia).

Oakwood Chemical: Specializes in halo-pyridines. While they list the isomer (4-chloro-2-

acetyl), they are a primary contact for sourcing the 6-chloro-4-methyl variant due to shared

precursors.

Procurement Strategy: For initial screening (mg scale), prioritize ChemScene or Combi-Blocks

for speed. For scale-up (>100g), bypass catalog pricing and request a "Process Quote" from

Enamine or PharmBlock, specifying a minimum purity of 98% (HPLC).

Part 5: Quality Assurance & Handling
Critical Quality Attributes (CQA)
When reviewing a Certificate of Analysis (CoA), scrutinize the following:
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Regioisomeric Purity: The synthesis can produce trace amounts of the 4-acetyl isomer if the

lithiation is not perfectly selective.

Check: ¹H NMR should show distinct singlets for the acetyl methyl group and the pyridine

ring protons.

Halogen Scrambling: Ensure no "bromo" analogs are present if a bromine-lithium exchange

was attempted (less common but possible).

Water Content: Pyridines are hygroscopic. High water content can interfere with subsequent

anhydrous coupling reactions.

Safety Protocol (GHS Classification)
Signal Word: Warning

Hazard Statements:

H315: Causes skin irritation.[2][3][4][5]

H319: Causes serious eye irritation.[2][3][4][5]

H335: May cause respiratory irritation.[3][5][6]

Handling: Handle in a fume hood. Avoid contact with strong oxidizing agents.[4][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12455679?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

